6-N-benzyl-2-N-ethyl-7H-purine-2,6-diamine

• IUPAC Name: 6-N-benzyl-2-N-ethyl-7H-purine-2,6-diamine
• InChI: InChI=1S/C14H16N6/c1-2-15-14-19-12(11-13(20-14)18-9-17-11)16-8-10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3,(H3,15,16,17,18,19,20)
• InChI Key: VCBMAEABGLMARK-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC2=C(C(=N1)NCC3=CC=CC=C3)NC=N2
• Molecular Formula: C14H16N6
• Molecular Weight: 268.32 g/mol

Description

6-N-benzyl-2-N-ethyl-7H-purine-2,6-diamine, also known as Benzyl-NEt-adenine (BNEA), is a purine derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. It was first synthesized in 1970 by Dr. Y. Kato and his team at the University of Tokyo. Since then, BNEA has been extensively studied for its anti-cancer, anti-inflammatory, and anti-viral properties.

Mechanism of Action

BNEA exerts its therapeutic effects by inhibiting various enzymes and signaling pathways. It has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation. BNEA also inhibits the activity of nuclear factor-kappaB (NF-kappaB), a transcription factor that plays a key role in inflammation. Furthermore, BNEA inhibits the activity of viral RNA polymerase, which is essential for viral replication.
Biochemical and Physiological Effects
BNEA has been shown to have several biochemical and physiological effects. It has been found to increase the levels of intracellular cyclic AMP (cAMP), which plays a key role in cell signaling. BNEA also increases the activity of adenosine deaminase (ADA), an enzyme that catalyzes the breakdown of adenosine. In addition, BNEA has been shown to increase the uptake of glucose in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of BNEA is its high potency and specificity. It has been shown to have low toxicity and minimal side effects in preclinical studies. However, one limitation of BNEA is its poor solubility in water, which can make it difficult to administer in vivo. Furthermore, BNEA has a relatively short half-life, which can limit its effectiveness in certain applications.

Future Directions

There are several future directions for the study of BNEA. One potential application is in the treatment of cancer. BNEA has been shown to inhibit the growth of various cancer cell lines, and further studies are needed to determine its effectiveness in vivo. Another potential application is in the treatment of viral infections. BNEA has been shown to inhibit the replication of certain viruses, and further studies are needed to determine its effectiveness against other viruses. Finally, BNEA has potential applications in the field of neuroscience, as it has been shown to modulate the activity of certain neurotransmitters. Further studies are needed to determine its effectiveness in treating neurological disorders.

Synthesis Methods

The synthesis of BNEA involves the reaction of 6-chloropurine with benzylamine and ethylamine in the presence of a palladium catalyst. The resulting product is then purified through recrystallization to obtain pure BNEA. This method has been optimized over the years to increase the yield and purity of BNEA.

Scientific Research Applications

BNEA has been studied extensively for its potential therapeutic applications. It has been shown to have anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. BNEA has also been found to have anti-inflammatory effects by reducing the production of inflammatory cytokines. In addition, BNEA has been shown to have anti-viral properties by inhibiting the replication of certain viruses.